1-(2-Amino-5-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C10H10F3NOS
• Molecular Weight: 249.25 g/mol
• IUPAC Name: 1-[2-amino-5-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H10F3NOS/c1-6(15)4-7-5-8(2-3-9(7)14)16-10(11,12)13/h2-3,5H,4,14H2,1H3
• InChI Key: KKZHKUBXEMGCGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC(=C1)SC(F)(F)F)N

Description

1-(2-Amino-5-(trifluoromethylthio)phenyl)propan-2-one is a substituted acetophenone derivative featuring a phenyl ring with two functional groups: an amino group (-NH₂) at the ortho (2nd) position and a trifluoromethylthio (-SCF₃) group at the para (5th) position. The propan-2-one (acetone) moiety is attached to the aromatic ring, making it a key structural motif for further chemical modifications. The trifluoromethylthio group is electron-withdrawing, which significantly influences the compound’s electronic properties and reactivity, while the amino group provides a site for nucleophilic reactions or coordination chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 1-(2-Amino-5-(trifluoromethylthio)phenyl)propan-2-one, it is essential to compare it with structurally analogous compounds. These analogs differ in substituent groups, positions, or backbone modifications, leading to variations in physicochemical properties and reactivity. Below is a detailed analysis supported by a comparative table (Table 1).

Table 1: Structural and Functional Comparison of Selected Acetophenone Derivatives

Compound Name	Substituent Positions	Molecular Formula	Molecular Weight	Key Features	Applications/Notes
1-(2-Amino-5-(trifluoromethylthio)phenyl)propan-2-one	2-NH₂, 5-SCF₃	C₁₀H₁₀F₃NOS	249.25	Electron-withdrawing -SCF₃; nucleophilic -NH₂	Pharmaceutical intermediate (hypothesized)
1-(3-(Trifluoromethyl)phenyl)propan-2-one	3-CF₃	C₁₀H₉F₃O	202.18	CF₃ at meta position; lacks amino group	Intermediate in fenfluramine synthesis
1-(4-(Trifluoromethyl)phenyl)propan-2-one	4-CF₃	C₁₀H₉F₃O	202.18	CF₃ at para position; no amino or sulfur groups	Material science applications
1-(2-Amino-5-methylphenyl)ethanone	2-NH₂, 5-CH₃	C₉H₁₁NO	149.19	Methyl group at para; simpler substitution	Precursor for heterocyclic synthesis
1-(2-Amino-5-chlorophenyl)ethanone	2-NH₂, 5-Cl	C₈H₇ClNO	183.60	Chlorine as electron-withdrawing substituent	Antimicrobial agent precursor
1-(3-Ethoxy-5-(trifluoromethylthio)phenyl)propan-2-one	3-OEt, 5-SCF₃	C₁₂H₁₃F₃O₂S	278.29	Ethoxy group at meta; increased steric hindrance	Specialty chemical synthesis
1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one	2-NO₂, 4-SCF₃	C₁₀H₈F₃NO₃S	279.24	Nitro group at ortho; dual electron-withdrawing substituents	High-energy material research

Key Comparisons

Substituent Electronic Effects The trifluoromethylthio (-SCF₃) group in the target compound is more electron-withdrawing than -Cl, -CH₃, or -OEt groups found in analogs . This enhances the compound’s stability under oxidative conditions but may reduce nucleophilic aromatic substitution reactivity compared to -Cl or -NH₂-bearing analogs. The amino (-NH₂) group at the ortho position distinguishes the target compound from analogs like 1-(3-(trifluoromethyl)phenyl)propan-2-one , enabling participation in hydrogen bonding or coordination chemistry.

The nitro (-NO₂) group in 1-(2-Nitro-4-(trifluoromethylthio)phenyl)propan-2-one increases molecular polarity but reduces solubility in non-polar solvents relative to the amino-substituted target compound.

Synthetic Utility Compounds with -SCF₃ (e.g., target compound and ) are valuable in medicinal chemistry due to the metabolic stability imparted by the trifluoromethylthio group. The absence of an amino group in 1-(3-(trifluoromethyl)phenyl)propan-2-one limits its use in reactions requiring a directing group, whereas the target compound’s -NH₂ facilitates regioselective functionalization.

In contrast, nitro-substituted analogs may find use in explosives research or as photoactive materials due to their high electron deficiency.